methyl 4-{[1-(4-isobutylbenzyl)-3-piperidinyl]amino}-4-oxobutanoate

• IUPAC Name: methyl 4-[[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]amino]-4-oxobutanoate
• InChI: InChI=1S/C21H32N2O3/c1-16(2)13-17-6-8-18(9-7-17)14-23-12-4-5-19(15-23)22-20(24)10-11-21(25)26-3/h6-9,16,19H,4-5,10-15H2,1-3H3,(H,22,24)
• InChI Key: WDRSGUUUUFVUKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)CCC(=O)OC
• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol

Description

Methyl 4-oxobutanoate is a kind of oxobutyrate derivative. It is an important industrial intermediate. It, together with its methanol addition products such as methyl 4,4-dimethoxybutyrate and gamma-methoxy-gamma-butyrolactone are useful intermediates during the preparation of some important industrial compounds such as gamma-butyrolactone, 1,4-butanediol and glutamate.

Synthesis Analysis

Methyl 4-oxobutanoate may be used as a starting material to synthesize (-)-deoxoprosophylline, a piperidine alkaloid with therapeutic potential.

Molecular Structure Analysis

The molecular formula of Methyl 4-oxobutanoate is C5H8O3. It has a molecular weight of 116.12.

Chemical Reactions Analysis

Methyl 4-oxobutanoate can undergo esterification reactions with alcohols, resulting in the formation of different esters. Additionally, it can participate in nucleophilic addition reactions due to the presence of the carbonyl group.

Mechanism of Action

While the specific mechanism of action for “methyl 4-{[1-(4-isobutylbenzyl)-3-piperidinyl]amino}-4-oxobutanoate” is not available, similar compounds like triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties.

Safety and Hazards

Proper safety measures should be taken when handling Methyl 4-oxobutanoate due to its potential irritations on skin, eyes, and respiratory system.

Future Directions

Methyl 4-oxobutanoate and its derivatives have potential applications in the pharmaceutical industry due to their beneficial biological effects. They could potentially be developed as neuroprotective and anti-neuroinflammatory agents.